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Cat. No.: B1585026

Get Quote

Introduction: Unveiling a Versatile Reagent in
Modern Chemistry

Methoxycarbonylsulfenyl chloride (MCSC), with the chemical formula CHsOC(O)SClI, is a
reactive sulfenyl carbonyl compound that has emerged as a crucial reagent in various domains
of chemical synthesis, particularly in bioconjugation and pharmaceutical development.[1][2] Its
unique structure, featuring a highly electrophilic sulfur atom bonded to a chlorine atom and a
methoxycarbonyl group, imparts a distinct reactivity profile that allows for the precise
introduction of the methoxycarbonylthio moiety onto nucleophilic substrates. This guide
provides an in-depth exploration of the physical and chemical properties of
Methoxycarbonylsulfenyl chloride, offering field-proven insights and detailed methodologies
for its synthesis and application. The molecular structure and conformational properties of this
compound have been extensively studied using advanced analytical techniques, including gas
electron diffraction, low-temperature X-ray diffraction, and vibrational spectroscopy, revealing
the interplay of electronic effects that govern its stability and reactivity.[1][3]
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Core Physicochemical Properties

The utility of any chemical reagent is fundamentally dictated by its physical and chemical
characteristics. Methoxycarbonylsulfenyl chloride is a clear, bright yellow liquid at room
temperature, characterized by a pungent odor.[1] A comprehensive summary of its key physical
properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Methoxycarbonylsulfenyl Chloride

Property Value Source(s)
CAS Number 26555-40-8 [1]
Molecular Formula C2HsCIO2S [1]
Molecular Weight 126.56 g/mol [1]
Appearance Clear, bright yellow liquid [1]
Boiling Point 133-134 °C (lit.) [1]
Density 1.399 g/mL at 25 °C (lit.) [1]
Refractive Index (n20/D) 1.481 (lit.) [1]
Flash Point 54 °C (129.2 °F) - closed cup [4]
Solubility Miscible with dichloromethane [1]
Storage Temperature 2-8°C [1]
Sensitivity Moisture Sensitive [1]

Synthesis and Handling: A Protocol Rooted in Self-
Validation

The synthesis of Methoxycarbonylsulfenyl chloride requires careful execution due to its
reactivity and sensitivity to moisture. The following protocol is based on established literature,
providing a reliable method for its preparation.
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Experimental Protocol: Synthesis of
Methoxycarbonylsulfenyl Chloride

This protocol is adapted from the work of Schroll, Eastep, and Barany, who detailed two
primary routes for the generation of Methoxycarbonylsulfenyl chloride. One effective method
involves the careful chlorination of acetyl methoxy(thiocarbonyl) sulfide.

Core Causality: The underlying principle of this synthesis is the selective cleavage of the S-
acetyl bond by a chlorinating agent, such as sulfuryl chloride (SO2Cl2), to generate the desired
sulfenyl chloride and acetyl chloride as a byproduct. The reaction's success hinges on
controlling the stoichiometry and temperature to prevent over-chlorination and subsequent
decomposition of the product.

Step-by-Step Methodology:

e Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stir bar, a dropping funnel, and a nitrogen inlet is charged with a solution of acetyl
methoxy(thiocarbonyl) sulfide in a dry, inert solvent such as chloroform (CHCIs) or
dichloromethane (CH2Cl2). The flask is then cooled to 0°C in an ice bath.

» Addition of Chlorinating Agent: A solution of sulfuryl chloride (1.0 equivalent) in the same dry
solvent is added dropwise to the stirred solution of the starting material over a period of 30-
60 minutes. The reaction is maintained under a positive pressure of nitrogen throughout the
addition.

» Reaction Monitoring: The progress of the reaction can be monitored by *H NMR
spectroscopy by observing the disappearance of the starting material's signals and the
appearance of the product peak at approximately d 4.32 ppm, along with the signal for acetyl
chloride.

o Work-up and Isolation: Upon completion, the solvent and the volatile byproduct (acetyl
chloride) are removed under reduced pressure at a low temperature to afford the crude
Methoxycarbonylsulfenyl chloride.

 Purification and Storage: The resulting yellow liquid is typically used without further
purification. Due to its limited stability at room temperature, it should be stored at 2-8°C
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under a nitrogen atmosphere and used promptly.

Self-Validating System: The integrity of this protocol is maintained by careful monitoring of the
reaction’s progress and the characterization of the product. The distinct *H NMR chemical shift
of the methoxy protons provides a clear diagnostic marker for the formation of
Methoxycarbonylsulfenyl chloride.
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Caption: Workflow for the synthesis of Methoxycarbonylsulfenyl chloride.

Spectroscopic Characterization: The Fingerprint of
a Molecule

Accurate characterization is paramount in chemical synthesis. The following data summarizes
the key spectroscopic features of Methoxycarbonylsulfenyl chloride.

Table 2: Spectroscopic Data for Methoxycarbonylsulfenyl Chloride
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Technique Observed Data Source(s)

1H NMR (CDCls) 5 4.32 (s, 3H, -OCHs)

13C NMR Data not readily available in
the public domain.

C=0 stretch: 1789 cm~1 (gas),
Infrared (IR) 1775 cm~1 (liquid, Raman),
1762 cm~1 (solid, Raman)

CHs asymmetric stretch: 3036
cm~1 (gas), 3033 cm~1 (liquid,
Raman), 3033 cm~1 (solid,

Raman)

CHs symmetric stretch: 2966
cm~1 (gas), 2962 cm~1 (liquid,
Raman), 2960 cm~1 (solid,

Raman)

O-CHs stretch: 1445 cm—!
(gas), 1443 cm1 (liquid,
Raman), 1443 cm~1 (solid,

Raman)

C-O stretch: 1175 cm—!

Data not readily available in
Mass Spectrometry ] ]
the public domain.

Chemical Reactivity and Applications: A Gateway to
Molecular Innovation

The synthetic utility of Methoxycarbonylsulfenyl chloride stems from the high reactivity of the
S-ClI bond towards nucleophiles. The electron-withdrawing methoxycarbonyl group further
enhances the electrophilicity of the sulfur atom.
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Reaction with Thiols: The Formation of Asymmetrical
Disulfides

A prominent application of Methoxycarbonylsulfenyl chloride is its reaction with thiols to form
asymmetrical disulfides. This reaction is particularly valuable in bioconjugation chemistry for the
modification of cysteine residues in proteins and peptides.

Mechanism: The reaction proceeds via a nucleophilic attack of the thiol sulfur atom on the
electrophilic sulfur of Methoxycarbonylsulfenyl chloride, with the concomitant departure of
the chloride ion as a leaving group.

CHsOC(O)SCl CHs0C(0)S-S-R
(Methoxycarbonylsulfenyl chloride) -~ == (Asymmetrical Disulfide)
- = ~ .
N
l: [Transition State] /)
— - = —— >
R-SH Nucleophilic Attack Elimination HCl

(Thiol)

Click to download full resolution via product page
Caption: Reaction of Methoxycarbonylsulfenyl chloride with a thiol.
Field-Proven Application: Cysteine Modification

A well-documented example is the reaction of Methoxycarbonylsulfenyl chloride with L-
cysteine to produce 3-[(methoxycarbonyl)dithio]-L-alanine.[1] This derivative serves as a stable
intermediate for the preparation of other S-alk(en)ylthio-L-cysteine derivatives. This chemistry
is fundamental to the synthesis of heterobifunctional crosslinkers like 3-(2-
pyridinyldithio)propanoic acid hydrazide (PDPH), which are extensively used to create
macromolecule-drug conjugates for targeted drug delivery.[1][2]

Safety and Handling Considerations

As a reactive chemical, Methoxycarbonylsulfenyl chloride must be handled with appropriate
safety precautions in a well-ventilated fume hood. It is classified as a flammable liquid and is
corrosive, causing severe skin burns and eye damage.[4] Personal protective equipment
(PPE), including safety goggles, chemical-resistant gloves, and a lab coat, is mandatory. It is
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sensitive to moisture and should be stored in a tightly sealed container under an inert
atmosphere in a cool, dry place.

Conclusion: A Potent Tool for Chemical Synthesis

Methoxycarbonylsulfenyl chloride is a valuable and versatile reagent with significant
applications in organic synthesis, particularly in the realms of bioconjugation and medicinal
chemistry. Its ability to efficiently introduce a protected thiol functionality makes it an
indispensable tool for researchers and drug development professionals. A thorough
understanding of its physical properties, reactivity, and handling requirements, as outlined in
this guide, is essential for its safe and effective utilization in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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